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N-g-acetyl-D-lysine is the D-stereoisomer of the naturally occurring N-g-acetyl-L-lysine, an
important metabolite and a key component of post-translationally modified proteins. In
biological systems, the acetylation of lysine residues on proteins, particularly histones, is a
fundamental epigenetic mechanism that regulates gene expression.[1] This modification
neutralizes the positive charge of the lysine side chain, altering protein structure and function.
[1][2] The use of D-isomers like H-D-Lys(Ac)-OH in peptide-based drug design can offer
advantages such as increased resistance to enzymatic degradation, leading to improved
pharmacokinetic profiles.

Understanding the solubility and stability of this compound is paramount for its effective use,
from stock solution preparation to its application in complex biological assays and formulation
development.

Section 1: Solubility Profile of H-D-Lys(Ac)-OH

The solubility of a compound is a critical parameter that influences its handling, formulation,
and bioavailability. The structure of H-D-Lys(Ac)-OH—containing a carboxylic acid, an alpha-
amino group, a four-carbon aliphatic chain, and a neutral acetylated epsilon-amino group—
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gives it an amphipathic character. Its solubility is therefore highly dependent on the solvent's
polarity and the pH of the medium.

Causality of Solubility:

 In Polar Protic Solvents (e.g., Water): The free carboxylic acid and a-amino groups can
ionize and form strong hydrogen bonds with water molecules. At neutral pH, the molecule
exists as a zwitterion, which generally promotes aqueous solubility.

 In Polar Aprotic Solvents (e.g., DMSO): While DMSO is a powerful solvent, the solubility of
highly polar, zwitterionic compounds can sometimes be limited. The use of fresh, anhydrous
DMSO is recommended, as moisture can significantly reduce solubility for some compounds.

[3]

o pH-Dependence: The overall charge of the molecule changes with pH. At low pH (<2), the
carboxylic acid is protonated (neutral) and the a-amino group is protonated (positive),
resulting in a net positive charge. At high pH (>10), the carboxylic acid is deprotonated
(negative) and the a-amino group is neutral, resulting in a net negative charge. These
changes in ionization state directly impact interactions with the solvent and thus solubility.

Solubility in Common Laboratory Solvents

The following table summarizes the solubility of the closely related L-isomer, N-g-acetyl-L-
lysine, which serves as an excellent proxy for the D-isomer due to their identical chemical
composition and structure, differing only in stereochemistry.
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Reported
Solubility (N-e- Concentration

Solvent Notes Reference
acetyl-L- (mM)

lysine)

Clear solution.
May require

Water =100 mg/mL >531.29 mM o ) [4][5]
sonication to aid

dissolution.

Requires
sonication,
warming, and pH
adjustment to ~3
with HCI to

DMSO 25 mg/mL 132.82 mM achieve this [4]
concentration.
Hygroscopic
DMSO can
negatively impact

solubility.

Acetic Acid Clear, colorless
50 mg/mL - ] [6]
(80%) solution.

Ethanol Insoluble - - [3]

Experimental Protocol: Solubility Determination (Shake-
Flask Method)

This protocol describes a robust method for experimentally verifying the solubility of H-D-
Lys(Ac)-OH. The core principle is to create a saturated solution and then quantify the
concentration of the dissolved compound.

Objective: To determine the equilibrium solubility of H-D-Lys(Ac)-OH in a specified solvent at a
controlled temperature.

Materials:
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H-D-Lys(Ac)-OH powder

Selected solvent (e.g., deionized water, PBS pH 7.4)

Vials with screw caps

Orbital shaker with temperature control

Centrifuge

Syringe filters (0.22 pum)

Calibrated analytical balance

HPLC-UV system for quantification

Methodology:

Preparation: Add an excess amount of H-D-Lys(Ac)-OH powder to a vial (e.g., 20 mg to 1
mL of solvent). The excess solid should be clearly visible.

Equilibration: Cap the vial securely and place it on an orbital shaker set to a constant
temperature (e.g., 25°C). Shake for 24-48 hours to ensure equilibrium is reached.

Phase Separation: After equilibration, let the vial stand for at least 1 hour to allow
undissolved solids to settle. Centrifuge the vial at high speed (e.g., 10,000 x g) for 15
minutes to pellet the remaining solid.

Sample Collection: Carefully withdraw a known volume of the supernatant, being cautious
not to disturb the solid pellet.

Filtration: Filter the collected supernatant through a 0.22 pum syringe filter to remove any
remaining particulates.

Dilution: Accurately dilute the clear filtrate with the mobile phase to a concentration that falls
within the linear range of the analytical method (e.g., HPLC-UV).

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b555553/docs?utm_src=pdf-body#introduction-the-significance-of-h-d-lys-ac-oh
https://www.benchchem.com/product/b555553/docs?utm_src=pdf-body#introduction-the-significance-of-h-d-lys-ac-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555553?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Quantification: Analyze the diluted sample using a validated stability-indicating HPLC
method. Calculate the concentration in the original filtrate by accounting for the dilution
factor. The result is the equilibrium solubility.

Visualization: Solubility Determination Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.
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Caption: Workflow for a Forced Degradation (Stress Testing) Study.

Section 3: Recommended Storage and Handling

Based on available data for the L-isomer and general principles of amino acid stability, the
following storage conditions are recommended to ensure the long-term integrity of H-D-
Lys(Ac)-OH.

Solid Form:
» Store as a powder at 2-8°C for short-term use.
+ For long-term storage, keep at -20°C in a tightly sealed container, protected from moisture.

In Solution:
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» Stock solutions should be prepared fresh.

o For short-term storage (up to 1 month), aliquot and store stock solutions at -20°C, protected
from light. [4][5]* For long-term storage (up to 6 months), aliquot and store stock solutions at
-80°C. [4][5]* Avoid repeated freeze-thaw cycles. If using an aqueous stock, it is advisable to
filter-sterilize it through a 0.22 um filter before use in cell-based assays. [4][5] By adhering to
these guidelines and employing the described experimental protocols, researchers can
ensure the quality, consistency, and reliability of their work with H-D-Lys(Ac)-OH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555553?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

